Cas no 2223031-58-9 (2-Bromo-4-(1H-pyrazol-1-yl)phenylboronic acid pinacol ester)
2223031-58-9 structure
Product Name:2-Bromo-4-(1H-pyrazol-1-yl)phenylboronic acid pinacol ester
CAS No:2223031-58-9
MF:C15H18BBrN2O2
MW:349.030622959137
CID:6812323
PubChem ID:133551493
Update Time:2025-03-04
2-Bromo-4-(1H-pyrazol-1-yl)phenylboronic acid pinacol ester Chemical and Physical Properties
Names and Identifiers
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- 2-Bromo-4-(1H-pyrazol-1-yl)phenylboronic acid pinacol ester
- CS-31242
- 2223031-58-9
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- Inchi: 1S/C15H18BBrN2O2/c1-14(2)15(3,4)21-16(20-14)12-7-6-11(10-13(12)17)19-9-5-8-18-19/h5-10H,1-4H3
- InChI Key: KIVHHEJSKHUHIJ-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=CC=1B1OC(C)(C)C(C)(C)O1)N1C=CC=N1
Computed Properties
- Exact Mass: 348.06447Da
- Monoisotopic Mass: 348.06447Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.3Ų
2-Bromo-4-(1H-pyrazol-1-yl)phenylboronic acid pinacol ester Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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